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Compound of Interest

Compound Name: 1-Iodoundecane

Cat. No.: B118513 Get Quote

An In-depth Technical Guide on the Applications of 1-Iodoundecane as a Precursor for

Synthesizing Probes and Modulators of Biological Systems

For researchers, scientists, and drug development professionals, the strategic modification of

molecules to probe and influence biological processes is a cornerstone of discovery. While not

a direct actor in complex signaling pathways, 1-iodoundecane serves as a fundamental and

versatile reagent, providing the undecyl (C11) alkyl chain—a key hydrophobic element—for the

synthesis of a diverse array of tools for biochemical research. Its primary role is as an alkylating

agent, enabling the introduction of a long, saturated lipid chain to various molecular scaffolds.

This modification is critical for creating molecules that can interact with, report on, or inhibit

biological targets within the lipophilic environments of cell membranes and protein hydrophobic

pockets.

This technical guide explores the applications of 1-iodoundecane as a synthetic precursor,

detailing its role in the creation of chemical probes and enzyme inhibitors used to investigate

cellular signaling and protein function.

Physicochemical Properties of 1-Iodoundecane
A clear understanding of the physical and chemical properties of 1-iodoundecane is essential

for its effective use in synthesis. These properties dictate reaction conditions and purification

strategies.
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Property Value Reference

Molecular Formula C₁₁H₂₃I [1]

Molecular Weight 282.20 g/mol [1]

CAS Number 4282-44-4 [1]

Form Liquid

Boiling Point 125-130 °C at 5 mmHg

Density 1.22 g/mL at 25 °C

Refractive Index n20/D 1.4849

Core Application: Introduction of a Hydrophobic
Moiety
The undecyl chain imparted by 1-iodoundecane serves several key functions in the resulting

biologically active molecules:

Membrane Anchoring: The long alkyl chain facilitates the partitioning of molecules into

cellular membranes, allowing for the study of membrane-associated proteins and signaling

events.

Probing Hydrophobic Pockets: In enzyme inhibitors and other ligands, the undecyl chain can

occupy hydrophobic pockets within a protein's active or allosteric sites, contributing to

binding affinity and selectivity.

Modulating Solubility: The introduction of a significant hydrophobic tail alters the overall

solubility of a molecule, a critical factor in its biological availability and utility in aqueous

assay conditions.

Mimicking Lipid Substrates: For enzymes that process lipid substrates, molecules containing

an undecyl chain can act as mimics or competitive inhibitors.

Synthesis of Biochemical Probes
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1-Iodoundecane is a key reagent in the multistep synthesis of sophisticated probes for

studying biological systems. These probes are designed to report on specific cellular events or

to identify and characterize protein targets.

Fluorescent Lipid Probes
Fluorescent lipid probes are invaluable for visualizing and studying the dynamics of cellular

membranes. By attaching a fluorophore to a lipid-like scaffold that includes an undecyl chain,

researchers can track the probe's localization and movement within the lipid bilayer.

Experimental Workflow: Synthesis of a Generic Undecyl-Containing Fluorescent Probe
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Step 1: Alkylation

Step 2: Purification

Step 3: Characterization

1-Iodoundecane
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 Base (e.g., K2CO3)
Solvent (e.g., DMF)

Fluorophore Precursor
(e.g., with a nucleophilic group like -OH or -NH2)

Reaction Mixture

Column Chromatography

Pure Fluorescent Probe

Pure Probe

Spectroscopy
(NMR, Mass Spec, Fluorescence)

Verified Probe

Click to download full resolution via product page

Caption: General workflow for synthesizing a fluorescent probe using 1-iodoundecane.
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Detailed Methodology: Synthesis of an N-Undecyl-Dansyl Fluorophore

This protocol describes a representative synthesis of a fluorescent probe where an undecyl

chain is attached to a dansyl fluorophore.

Materials:

1-Iodoundecane

Dansyl amide

Potassium carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF)

Ethyl acetate

Hexane

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask, dissolve dansyl amide (1 equivalent) in anhydrous

DMF.

Addition of Reagents: Add potassium carbonate (2 equivalents) to the solution, followed by

the dropwise addition of 1-iodoundecane (1.2 equivalents).

Reaction: Stir the reaction mixture at 60 °C under a nitrogen atmosphere for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

water.
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Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Washing: Wash the combined organic layers with brine, and then dry over anhydrous sodium

sulfate.

Purification: Concentrate the organic phase under reduced pressure. Purify the crude

product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield

the pure N-undecyl-dansyl fluorescent probe.

Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C

NMR, and high-resolution mass spectrometry.

Synthesis of Enzyme Inhibitors
The hydrophobic undecyl chain is a critical component in the design of inhibitors for enzymes

that have hydrophobic binding pockets, particularly those involved in lipid metabolism.

Undecyl Phosphonate Enzyme Inhibitors
Phosphonates are stable analogs of phosphate esters and are often used to design inhibitors

of enzymes that process phosphorylated substrates. The incorporation of an undecyl chain can

provide the necessary hydrophobicity for binding to the active site of lipid kinases or

phosphatases.

Signaling Pathway: Inhibition of a Generic Lipid Kinase

Normal Pathway

Inhibited Pathway

Lipid Substrate Lipid Kinase Phosphorylated Lipid
(Signaling Molecule)

Undecyl-Phosphonate
Inhibitor Lipid KinaseBinding
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Click to download full resolution via product page

Caption: Inhibition of a lipid kinase by an undecyl-phosphonate inhibitor.

Detailed Methodology: Synthesis of a Diethyl Undecylphosphonate

This protocol outlines the synthesis of a simple undecylphosphonate, which can serve as a

scaffold for more complex enzyme inhibitors.

Materials:

1-Iodoundecane

Triethyl phosphite

Toluene

Procedure (Michaelis-Arbuzov Reaction):

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 1-
iodoundecane (1 equivalent) and triethyl phosphite (1.5 equivalents) in toluene.

Reaction: Heat the mixture to reflux (approximately 110-120 °C) and maintain for 12-24

hours under a nitrogen atmosphere. Monitor the reaction by TLC or ³¹P NMR spectroscopy.

Purification: Cool the reaction mixture to room temperature. Remove the solvent and excess

triethyl phosphite under reduced pressure. The crude diethyl undecylphosphonate can often

be purified by vacuum distillation or silica gel column chromatography.

Characterization: Verify the structure of the product by ¹H NMR, ¹³C NMR, and ³¹P NMR

spectroscopy.

Drug Development and Further Applications
The introduction of an undecyl chain using 1-iodoundecane is a strategy employed in the

development of various therapeutic agents and research tools:
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Affinity Chromatography: 1-Iodoundecane can be used to synthesize ligands with long

hydrophobic linkers for immobilization on chromatography resins. These resins are then

used for the affinity purification of proteins that bind to the immobilized ligand.

Radiolabeling: While not directly radiolabeled in most off-the-shelf applications, the synthesis

of radiolabeled 1-iodoundecane (e.g., with ¹⁴C or ³H) would allow for its use in tracer studies

to follow the metabolic fate of the undecyl chain.

Isotopically Labeled Standards: 1-Iodoundecane can be a precursor in the synthesis of

isotopically labeled (e.g., with ¹³C or ²H) lipid standards for use in quantitative mass

spectrometry-based lipidomics.

Conclusion
1-Iodoundecane is a foundational reagent in biochemical research, not for its direct biological

activity, but for its utility in synthesizing molecules with tailored properties. The undecyl chain it

provides is a critical hydrophobic element for creating probes to study cellular membranes,

inhibitors for lipid-modifying enzymes, and other tools essential for advancing our

understanding of cellular signaling and for the development of new therapeutic agents. The

synthetic protocols outlined in this guide provide a starting point for researchers to leverage the

properties of the undecyl chain in their own investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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